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Compound of Interest

Compound Name: 5-Methoxy-4-Chromanone

Cat. No.: B1590909 Get Quote

For researchers and drug development professionals, the synthesis and application of novel

compounds like 5-Methoxy-4-Chromanone are central to discovery. However, beyond the

bench, the responsible management of chemical waste is a critical component of laboratory

safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for

the proper disposal of 5-Methoxy-4-Chromanone, grounded in established safety principles

and regulatory standards. Our aim is to provide you with the essential information to manage

this specialty chemical safely and compliantly, reinforcing the trust you place in us as your

scientific partner.

Hazard Assessment and Profile of 5-Methoxy-4-
Chromanone
A thorough understanding of a chemical's hazard profile is the foundation of safe handling and

disposal. While a specific Safety Data Sheet (SDS) for 5-Methoxy-4-Chromanone is not

readily available in public databases, we can infer its likely hazards based on its chemical

structure and data from analogous compounds.

Chemical Identity:

Name: 5-Methoxy-4-Chromanone

Molecular Formula: C₁₀H₁₀O₃[1]

CAS Number: 863309-86-8[1]
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Inferred Hazard Profile: Based on the chromanone core and related structures, 5-Methoxy-4-
Chromanone should be handled as a substance with potential for skin, eye, and respiratory

irritation.[2][3] The toxicological properties have not been fully investigated, and therefore, it is

prudent to treat it as a hazardous chemical.[2] Under the Globally Harmonized System (GHS),

it would likely fall under categories requiring careful handling to avoid exposure.

Potential Hazard
Classification Rationale and Precautionary

Actions

Acute Toxicity (Oral)

Assumed to be harmful if swallowed, similar to

other methoxy-substituted aromatic ketones. Do

not eat, drink, or smoke when using this

product.

Skin Irritation
Aromatic ketones can cause skin irritation.[2][3]

Wear protective gloves and clothing.[4]

Eye Irritation
Likely to cause serious eye irritation.[2][3] Wear

safety glasses with side shields or goggles.[4]

Respiratory Irritation

May cause respiratory irritation if inhaled as dust

or aerosol.[2][3] Handle in a well-ventilated area

or chemical fume hood.

Environmental Hazard

The environmental fate of this compound is not

well-documented. As a standard practice, it

should be prevented from entering sewer

systems or waterways.[5]

This initial assessment underscores the necessity of treating 5-Methoxy-4-Chromanone as

hazardous waste. Disposal into regular trash or down the drain is strictly prohibited.[5][6]

The Disposal Workflow: A Step-by-Step Protocol
The proper disposal of 5-Methoxy-4-Chromanone is a multi-step process that begins at the

point of generation and ends with transfer to a licensed waste management facility. This

workflow is designed to ensure safety and compliance with regulations set forth by the

Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration

(OSHA).[5][7][8]
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Caption: Disposal workflow for 5-Methoxy-4-Chromanone from generation to final transfer.

Before handling any waste containing 5-Methoxy-4-Chromanone, ensure you are wearing the

appropriate PPE:

Gloves: Chemically resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Ventilation: All handling of the compound and its waste should be performed inside a certified

chemical fume hood to prevent inhalation of dust or vapors.[2]

Proper segregation is paramount to prevent dangerous chemical reactions.[6]

Solid Waste: Collect unused or expired 5-Methoxy-4-Chromanone, along with

contaminated items like weighing boats, filter paper, and gloves, in a dedicated solid waste

container.[3]

Liquid Waste: Solutions containing 5-Methoxy-4-Chromanone (e.g., from reaction workups

or chromatography) must be collected in a separate liquid waste container. Do not mix with

other waste streams unless you have confirmed compatibility. For instance, halogenated and

non-halogenated solvent wastes should generally be kept separate.[9]

Sharps: Contaminated needles, syringes, or broken glassware must be placed in a

designated sharps container.
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The integrity of your waste containment is a primary line of defense against spills and

exposure.

Container Choice: Use containers that are chemically compatible with chromanones and any

solvents present. High-density polyethylene (HDPE) or glass containers are typically

suitable. The container must have a secure, leak-proof closure.[5][10] Containers must be in

good condition, free from damage or deterioration.[5][11]

Labeling: This is a strict regulatory requirement.[12] Every waste container must be clearly

labeled with:

The words "Hazardous Waste".[10][12]

The full chemical name: "5-Methoxy-4-Chromanone".

For mixtures, list all components and their approximate percentages.[6]

An indication of the primary hazards (e.g., "Irritant," "Handle with Care").

The date of accumulation.

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near

the point of generation and under the control of laboratory personnel.[6][12][13]

SAA Requirements:

The SAA must be clearly marked.[7]

Containers must be kept closed at all times except when adding waste.[6][10]

Store containers within a secondary containment system, such as a chemical-resistant

tray or tub, that can hold at least 110% of the volume of the largest container.[6][14]

Do not accumulate more than 55 gallons of hazardous waste in an SAA.[12][13]

Regularly inspect the SAA for any signs of leaks or container degradation.[5]

Emergency Procedures: Spill Management
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In the event of a spill, a swift and correct response is crucial to mitigate risks.

3.1. Small Spill Cleanup (Solid or Liquid)

Alert Personnel: Notify others in the immediate area.

Ensure Ventilation: Work within a fume hood if possible.

Contain Spill: For liquids, use absorbent pads or a universal absorbent material to surround

and absorb the spill. For solids, carefully scoop or sweep the material to avoid creating dust.

[3]

Collect Waste: Place all contaminated absorbent materials and collected solids into your

designated 5-Methoxy-4-Chromanone solid waste container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol),

followed by soap and water. Place all cleaning materials into the hazardous waste container.

Report: Inform your institution's Environmental Health and Safety (EHS) office of the spill,

following internal reporting procedures.

3.2. Large Spill

Evacuate the immediate area.

Alert your supervisor and contact your institution's EHS or emergency response team

immediately.

Do not attempt to clean up a large spill without specialized training and equipment.

Final Disposal Pathway
The ultimate disposal of 5-Methoxy-4-Chromanone waste must be conducted by a licensed

hazardous waste management company.

Scheduling Pickup: Once your waste container is full (do not fill beyond 90% capacity) or has

been in storage for the maximum allowed time (typically 90 days for large quantity

generators), contact your institution's EHS office to arrange for a waste pickup.[7]
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Documentation: Your EHS office will handle the necessary waste manifests and

documentation required by the EPA's Resource Conservation and Recovery Act (RCRA).[5]

Professional Disposal: The licensed vendor will transport the waste to a permitted treatment,

storage, and disposal facility (TSDF). The most common disposal method for this type of

organic chemical waste is high-temperature incineration at a federally approved facility.

By adhering to this comprehensive disposal plan, you ensure the safety of yourself and your

colleagues, maintain compliance with federal and local regulations, and uphold your

professional responsibility to protect the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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